Cas no 851808-02-1 (2-{(3-chlorophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole)

• Product name: 2-{(3-chlorophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole
• CAS No: 851808-02-1
• MF: C₁₈H₁₇ClN₂OS
• MW: 344.858381986618
• CID: 6496889

2-{(3-chlorophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(3-chlorophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole
• (2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(o-tolyl)methanone
• Methanone, [2-[[(3-chlorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl](2-methylphenyl)-

• Inchi： 1S/C18H17ClN2OS/c1-13-5-2-3-8-16(13)17(22)21-10-9-20-18(21)23-12-14-6-4-7-15(19)11-14/h2-8,11H,9-10,12H2,1H3
• InChI Key： FPJWCBKYGHUPJD-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=CC(Cl)=C2)=NCC1)(C1=CC=CC=C1C)=O

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 494.5±55.0 °C(Predicted)
• pka: 1.62±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 2-{(3-chlorophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole

2-{(3-chlorophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole (CAS No: 851808-02-1)

The compound 2-{(3-chlorophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole, identified by the CAS registry number 851808-02-1, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidazoles, which are five-membered heterocyclic compounds with two nitrogen atoms. The presence of a methylsulfanyl group attached to a 3-chlorophenyl ring and a 2-methylbenzoyl group further enhances its chemical versatility and functional properties.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery and development. The unique combination of functional groups in this compound makes it an attractive candidate for exploring its potential as a pharmacological agent. For instance, the sulfur-containing methylsulfanyl group can contribute to antioxidant properties, while the aromatic rings provide opportunities for interactions with biological targets such as enzymes or receptors. Researchers have shown interest in evaluating its role in anti-inflammatory and antitumor activities, leveraging its structural features to design more effective therapeutic agents.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of this compound, making it more accessible for further research. Moreover, computational chemistry tools have been employed to predict its physicochemical properties, such as solubility and stability, which are critical for its potential application in drug delivery systems.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to form hydrogen bonds and participate in π-π interactions makes it a suitable candidate for designing bioactive molecules. Recent research has focused on its potential as an inhibitor of certain kinases involved in cancer progression. By modulating these enzymes, the compound could potentially halt or slow down tumor growth, offering a new avenue for cancer therapy.

Furthermore, the environmental impact of this compound has also been a topic of interest. Studies have examined its biodegradability and toxicity profiles to assess its safety for use in pharmaceutical formulations. Understanding its environmental fate is crucial for ensuring sustainable practices in drug development and manufacturing.

In conclusion, the compound 2-{(3-chlorophenyl)methylsulfanyl}-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole (CAS No: 851808-02-1) represents a valuable addition to the library of imidazole derivatives with diverse functional groups. Its structural complexity and potential biological activities make it a subject of ongoing research across various disciplines. As advancements in synthetic chemistry and computational modeling continue to evolve, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.